Cas no 1909337-65-0 (4-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrobromide)

4-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrobromide is a brominated heterocyclic compound with a fused naphthyridine core, exhibiting potential utility in pharmaceutical and organic synthesis applications. Its dihydrobromide salt form enhances stability and solubility, facilitating handling and reactivity in various chemical transformations. The bromine substituent at the 4-position offers a versatile site for further functionalization, making it a valuable intermediate in the development of bioactive molecules or complex scaffolds. The saturated 5,6,7,8-tetrahydro structure contributes to its conformational rigidity, which may be advantageous in medicinal chemistry for target-specific interactions. This compound is typically characterized by high purity and consistent performance in synthetic workflows.

4-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrobromide structure

1909337-65-0 structure

Product Name:4-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrobromide

CAS No:1909337-65-0

MF:C₈H₁₁Br₃N₂

MW:374.898339509964

MDL:MFCD29763233

CID:4629424

PubChem ID:122163412

Update Time:2025-05-28

4-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrobromide Chemical and Physical Properties

Names and Identifiers

- 4-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrobromide
- 4-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine;dihydrobromide
- 4-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrobromide
- MDL： MFCD29763233
- Inchi： 1S/C8H9BrN2.2BrH/c9-7-1-4-11-8-2-3-10-5-6(7)8;;/h1,4,10H,2-3,5H2;2*1H
- InChI Key： RKFLESYDPUAFDX-UHFFFAOYSA-N
- SMILES： BrC1=CC=NC2=C1CNCC2.Br.Br

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 140
Topological Polar Surface Area: 24.9

4-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrobromide Pricemore >>

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